Pyridine trifluoroacetate
Overview
Description
Pyridine trifluoroacetate is also known as Trifluoroacetic acid pyridine salt . It has the empirical formula C7H6F3NO2 and a molecular weight of 193.12 . It is used as a catalyst, coupling agent, or reacting solvent . It forms reversed micelles with alkylammonium carboxylates in benzene .
Synthesis Analysis
While specific synthesis methods for Pyridine trifluoroacetate were not found, trifluoromethylpyridines, which are structurally similar, have been synthesized for use in the agrochemical and pharmaceutical industries . The synthesis of these compounds often involves the development of organic compounds containing fluorine .
Molecular Structure Analysis
The molecular structure of Pyridine trifluoroacetate is represented by the SMILES string c1ccncc1.OC(=O)C(F)(F)F . This indicates that the molecule consists of a pyridine ring (c1ccncc1) and a trifluoroacetate group (OC(=O)C(F)(F)F).
Chemical Reactions Analysis
Pyridine trifluoroacetate may participate in various chemical reactions. For instance, it has been reported to form reversed micelles with alkylammonium carboxylates in benzene . In another study, it was found that 1-ethyl-pyridinium trifluoroacetate is an excellent reaction solvent, significantly increasing the rate of certain reactions compared to organic solvents .
Physical And Chemical Properties Analysis
Pyridine trifluoroacetate appears as white crystals or crystalline chunks . It is soluble in water, forming a clear, colorless solution . The melting point is reported to be between 83-86 °C (lit.) .
Scientific Research Applications
Organic Synthesis
Pyridine trifluoroacetate is utilized in organic synthesis, particularly in the formation of reversed micelles with alkylammonium carboxylates in benzene . This property is significant for facilitating reactions in non-polar solvents and can be used to create a variety of organic compounds.
Medicinal Chemistry
In medicinal chemistry, pyridine derivatives are known for their bioactivity. While specific data on Pyridine trifluoroacetate was not found, pyridine scaffolds are commonly used in drug design due to their stability and ability to form hydrogen bonds, suggesting potential applications for Pyridine trifluoroacetate in this field .
Chemical Analysis
Pyridine trifluoroacetate’s role in chemical analysis involves forming reversed micelles, which can be useful in various analytical techniques. These micelles can help in the separation processes and enhance the analysis of complex mixtures .
Pharmaceutical Research
Pyridine derivatives, including Pyridine trifluoroacetate, may play a role in pharmaceutical research. They are often investigated for their antimicrobial properties and could be part of the structural framework for developing new therapeutic agents .
Materials Science
In materials science, Pyridine trifluoroacetate could be involved in the growth processes of certain crystals and materials due to its solubility and interaction with other compounds . Its role in forming micelles might also be exploited in creating materials with specific properties.
Environmental Studies
While not directly linked to Pyridine trifluoroacetate, trifluoroacetic acid, a related compound, is a known environmental pollutant. Research into Pyridine trifluoroacetate could contribute to understanding the environmental impact and degradation pathways of similar compounds .
Safety and Hazards
Future Directions
While specific future directions for Pyridine trifluoroacetate were not found, it is expected that many novel applications of trifluoromethylpyridines, which are structurally similar, will be discovered in the future . These compounds are currently used in the protection of crops from pests and in the pharmaceutical and veterinary industries .
properties
IUPAC Name |
pyridine;2,2,2-trifluoroacetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N.C2HF3O2/c1-2-4-6-5-3-1;3-2(4,5)1(6)7/h1-5H;(H,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRTYMEPCRDJMPZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC=C1.C(=O)(C(F)(F)F)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00196831 |
Source
|
| Record name | Pyridinium trifluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00196831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Pyridine trifluoroacetate | |
CAS RN |
464-05-1 |
Source
|
| Record name | Pyridinium trifluoroacetate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=464-05-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Pyridinium trifluoroacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000464051 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 464-05-1 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=211755 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Pyridinium trifluoroacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00196831 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Pyridinium trifluoroacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.679 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![n-[4-(Acetylamino)phenyl]glycine](/img/structure/B1296016.png)
![8-Oxabicyclo[3.2.1]octane-3-carboxylic acid](/img/structure/B1296020.png)
![2,4,6,8-Tetraphenyl-3,7-diazabicyclo[3.3.1]nonan-9-one](/img/structure/B1296024.png)
![1,4-Bis[methoxy(diphenyl)methyl]benzene](/img/structure/B1296025.png)